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Compound of Interest

Compound Name: 4-Bromo-2-chlorophenol-13C6

Cat. No.: B15557072

In-Depth Technical Guide: 4-Bromo-2-
chlorophenol-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the isotopically labeled compound
4-Bromo-2-chlorophenol-13C6, focusing on its molecular formula and molecular weight. This
compound is a heavy-isotope-labeled version of 4-Bromo-2-chlorophenol, a chemical
intermediate used in the synthesis of various pharmaceutical and agricultural products. The
incorporation of Carbon-13 (33C) isotopes is invaluable for metabolic studies, mechanistic
investigations, and as an internal standard in quantitative mass spectrometry-based analyses.

Core Molecular Data

The fundamental molecular properties of 4-Bromo-2-chlorophenol-13C6 are detailed below.
The molecular formula specifies the elemental composition, while the molecular weight is a
critical parameter for a wide range of experimental procedures, including solution preparation
and analytical measurements.

Parameter Value
Molecular Formula 13CsH4BrCIO
Calculated Molecular Weight 213.49 g/mol
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Molecular Composition and Weight Calculation

The molecular formula of the unlabeled 4-Bromo-2-chlorophenol is CeH4BrCIO.[1][2][3][4][5] In
the isotopically labeled variant, all six carbon atoms in the benzene ring are replaced with the
stable isotope Carbon-13.

The molecular weight is calculated by summing the atomic masses of each constituent atom.
For this calculation, the monoisotopic mass of 13C and the standard atomic weights of the other
elements are utilized.

Carbon-13 (33C): 13.00335 amu[6][7][8][9][10]

Hydrogen (H): 1.008 amu[11][12][13][14][15]

Bromine (Br): 79.904 amu[16][17][18][19][20]

Chlorine (CI): 35.453 amu[21][22][23][24][25]

Oxygen (O): 15.999 amu[26][27][28][29][30]

Calculation: (6 x 13.00335) + (4 x 1.008) + (1 x 79.904) + (1 x 35.453) + (1 x 15.999) = 213.49
g/mol

Visualization of Molecular Information

The following diagram provides a visual representation of the key molecular attributes of 4-
Bromo-2-chlorophenol-13C6.

4-Bromo-2-chlorophenol-13C6
Molecular Formula Molecular Weight
13CeH4BrCIO 213.49 g/mol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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